Cas no 113613-68-6 (6-hydrazinylidene-1,3-dimethyl-5-nitro-1,3-diazinane-2,4-dione)

• Product Name: 6-hydrazinylidene-1,3-dimethyl-5-nitro-1,3-diazinane-2,4-dione
• CAS No: 113613-68-6
• MF: C₆H₉N₅O₄
• MW: 215.166760206223
• CID: 2611225
• PubChem ID: 71337518
• Update Time: 2025-04-21

6-hydrazinylidene-1,3-dimethyl-5-nitro-1,3-diazinane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-hydrazinylidene-1,3-dimethyl-5-nitro-1,3-diazinane-2,4-dione
• 113613-68-6
• DTXSID80765221
• 6-Hydrazinylidene-1,3-dimethyl-5-nitrodihydropyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C6H9N5O4/c1-9-4(8-7)3(11(14)15)5(12)10(2)6(9)13/h3H,7H2,1-2H3
• InChI Key： YBBHPEJTSYOGTD-UHFFFAOYSA-N
• SMILES： O=C1C(C(=NN)N(C)C(N1C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.06545379Da
• Monoisotopic Mass: 215.06545379Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.8
• Topological Polar Surface Area: 125Ų